Meptazinol-d3 HCl
Description
CAS Number: 59263-76-2 (unlabeled)
Scientific Research Applications
Analgesic Efficacy and Safety
Meptazinol, as an opioid analgesic, has been researched for its efficacy in pain management. Studies have shown its rapid onset of analgesic effects, though with a shorter duration compared to morphine. Meptazinol's role in postoperative pain management, particularly its analgesic potency and safety profile, has been explored (Siegel et al., 1989).
Pharmacokinetics and Administration Methods
Research on meptazinol includes its pharmacokinetic behavior, especially after intranasal administration. Studies have assessed its absorption and duration in plasma and cerebrospinal fluid, revealing that intranasal administration could be a viable alternative to traditional methods (Shi et al., 2005).
Cardiovascular Applications
Meptazinol's potential in cardiovascular applications, particularly its antiarrhythmic actions in acute myocardial ischemia, has been investigated. It showed a significant reduction in the incidence of ventricular extrasystoles and fibrillation in animal models (Fagbemi et al., 1983).
Metabolite Analysis
Scientific studies have developed methods for the simultaneous determination of meptazinol and its major metabolites in human plasma. These methods are crucial for understanding the drug's metabolism and efficacy (Zhang & Zheng, 2017).
Conformational Studies
The conformational properties of meptazinol in solution, relevant to its biological activities, have been explored using nuclear magnetic resonance and molecular dynamic simulations. These studies aim to understand the drug's mechanism at the molecular level (Li et al., 2013).
Obstetric Analgesia
Clinical trials have examined meptazinol's effectiveness as an analgesic during labor. It has been compared to traditional analgesics, showing efficacy with potentially less distressing maternal side effects (Jackson & Robson, 1980).
Protective Actions in Toxicity Studies
Meptazinol has been studied for its protective actions against certain toxic substances like diisopropylfluorophosphate, showing efficacy in reducing mortality and protecting acetylcholinesterase in animal models (Galli & Mazri, 1988).
Use in Myocardial Infarction Treatment
Studies have also assessed meptazinol's effectiveness in treating chest pain associated with myocardial infarction or unstable angina, indicating its potential in managing such conditions without significant adverse effects (Sonecha et al., 1983).
properties
Product Name |
Meptazinol-d3 HCl |
|---|---|
Molecular Formula |
C15H20D3NO.HCl |
Molecular Weight |
272.83 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
